Cas no 2228667-20-5 (5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228667-20-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6428536
• PubChem ID: 165619622
• Update Time: 2025-10-05

5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one
• 2228667-20-5
• EN300-1836323

• Inchi： 1S/C10H11NO4/c1-14-8-4-6(2-3-7(8)12)9-5-11-10(13)15-9/h2-4,9,12H,5H2,1H3,(H,11,13)
• InChI Key： LFYPNVUVNPPDDJ-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one

Comprehensive Analysis of 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228667-20-5): Properties, Applications, and Research Insights

The compound 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228667-20-5) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. Its unique structural features, including the oxazolidin-2-one core and 4-hydroxy-3-methoxyphenyl moiety, make it a subject of interest for drug discovery and material science applications. This article explores its properties, synthesis, and potential uses while addressing trending topics like green chemistry, bioactive heterocycles, and structure-activity relationships.

Structurally, 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one combines a 1,3-oxazolidin-2-one ring with a substituted aromatic system. The presence of both hydroxyl and methoxy groups on the phenyl ring enhances its polarity and potential for hydrogen bonding, critical for biological interactions. Researchers are particularly interested in how these functional groups influence the compound's pharmacokinetic properties and target binding affinity, aligning with current searches for "optimizing drug-like molecules" and "scaffold hopping strategies".

Synthetic routes to CAS No. 2228667-20-5 often involve cyclization reactions between 3-methoxy-4-hydroxybenzaldehyde derivatives and 2-aminoethanol-based precursors. Recent publications highlight innovations in catalyst-free synthesis and microwave-assisted reactions, addressing the growing demand for sustainable chemical processes. These methods improve yield while reducing environmental impact—a key concern reflected in search queries like "eco-friendly heterocycle synthesis" and "green chemistry in drug development".

Potential applications of this compound span multiple domains. In medicinal chemistry, the oxazolidinone scaffold is known for its antibacterial properties, though 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one may exhibit modified bioactivity due to its phenolic substitution. Preliminary studies suggest possible antioxidant effects and enzyme modulation capabilities, connecting to popular research areas like "natural product-inspired drug design" and "phenolic compounds in health". Its structural similarity to known neuroprotective agents also makes it relevant to neuroscience-related searches.

From a material science perspective, the compound's aromatic-oxazolidinone hybrid structure offers potential in polymeric materials and liquid crystal applications. The balance between rigidity (from the phenyl ring) and conformational flexibility (from the oxazolidinone) could enable tunable material properties, a topic frequently searched as "smart material design" and "functional organic compounds". Researchers are investigating its thermal stability and photophysical behavior for advanced applications.

Quality control and analytical characterization of CAS No. 2228667-20-5 typically employ HPLC, mass spectrometry, and NMR spectroscopy. Recent advancements in computational chemistry allow for predictive modeling of its electronic properties and reactivity patterns, addressing the rising interest in "in silico compound characterization" and "AI-assisted molecular design". These techniques help optimize synthesis and understand structure-property relationships.

The safety profile and toxicological assessment of 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one remain areas of active investigation. While not classified as hazardous, proper handling procedures are recommended, consistent with general laboratory safety protocols. This aligns with frequent searches for "benign by design chemicals" and "sustainable pharmaceutical intermediates", reflecting the industry's shift toward safer alternatives.

Future research directions for this compound may explore its structure-activity relationships through systematic derivatization, particularly modifying the hydroxyl and methoxy positions. The growing field of multi-target drug design could benefit from its hybrid structure, potentially addressing complex diseases. Additionally, its application in bioconjugation chemistry and prodrug development warrants investigation, topics frequently appearing in recent literature searches.

In conclusion, 5-(4-hydroxy-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 2228667-20-5) represents a versatile scaffold with significant potential across scientific disciplines. Its study intersects with multiple contemporary research themes, from green synthesis to multi-functional materials, making it a compound of enduring interest to both academic and industrial researchers worldwide.